Cas no 859230-20-9 (Boc-NH-PEG4-NHS ester)

• Product Name: Boc-NH-PEG4-NHS ester
• CAS No: 859230-20-9
• MF: C₂₀H₃₄N₂O₁₀
• MW: 462.491366863251
• MDL: MFCD20228887
• CID: 3044117
• Update Time: 2024-10-26

Boc-NH-PEG4-NHS ester Chemical and Physical Properties

Names and Identifiers

• t-Boc-N-amido-PEG4-NHS ester
• (2,5-dioxopyrrolidin-1-yl) 3-[2-[2-[2-[2-[(2-methylpropan-2-yl)oxycarbonylamino]ethoxy]ethoxy]ethoxy]ethoxy]propanoate
• Boc-NH-PEG4-NHS ester
• 1-(1,1-Dimethylethyl) 17-(2,5-dioxo-1-pyrrolidinyl) 5,8,11,14-tetraoxa-2-azaheptadecanedioate (ACI)
• 5,8,11,14-Tetraoxa-2-azaheptadecanoic acid, 17-[(2,5-dioxo-1-pyrrolidinyl)oxy]-17-oxo-, 1,1-dimethylethyl ester (9CI)
• 2,5-Dioxopyrrolidin-1-yl 2,2-dimethyl-4-oxo-3,8,11,14,17-pen-taoxa-5-azaicosan-20-oate
• 2,5-Dioxopyrrolidin-1-yl 2,2-dimethyl-4-oxo-3,8,11,14,17-pentaoxa-5-azaicosan-20-oate

• MDL： MFCD20228887
• Inchi： 1S/C20H34N2O10/c1-20(2,3)31-19(26)21-7-9-28-11-13-30-15-14-29-12-10-27-8-6-18(25)32-22-16(23)4-5-17(22)24/h4-15H2,1-3H3,(H,21,26)
• InChI Key： HHPGGUMKDXTEDQ-UHFFFAOYSA-N
• SMILES： O(C(NCCOCCOCCOCCOCCC(=O)ON1C(CCC1=O)=O)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 32
• Rotatable Bond Count: 19
• Complexity: 590
• XLogP3: -0.7
• Topological Polar Surface Area: 139